Cas no 7791-71-1 (5'-O-Tritylthymidine)

• Product Name: 5'-O-Tritylthymidine
• CAS No: 7791-71-1
• MF: C₂₉H₂₈N₂O₅
• MW: 484.543027877808
• MDL: MFCD00038462
• CID: 47929
• PubChem ID: 24899941
• Update Time: 2025-06-28

5'-O-Tritylthymidine Chemical and Physical Properties

Names and Identifiers

• 5'-O-Tritylthymidine
• 1-((2R,4S,5R)-4-Hydroxy-5-trityloxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• 5′-O-Tritylthymidine
• 5'-O-TRITYLTHYMIDINE(5-OTT)
• 5-Methyl-5'-O-trityl-2'-deoxyuridine
• 5'-O-Tr-dThd
• 5'-O-Triphenylmethylthymidine
• 5'-O-tritythymidine
• Trt-dT
• 1-[(2R,4S,5S)-4-Hydroxy-5-(trityloxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• AKOS016008529
• CS-W009623
• 1-[(2R,4S,5R)-4-hydroxy-5-(trityloxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• PD128924
• 1-((2R,4S,5R)-4-hydroxy-5-(trityloxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• CHEMBL2403290
• 1-[(2R,4S,5R)-4-hydroxy-5-[(triphenylmethoxy)methyl]oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• SCHEMBL1727537
• 1-[(2R,4S,5R)-4-hydroxy-5-(trityloxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• DS-2683
• 1-((2R,4S,5R)-4-Hydroxy-5-((trityloxy)methyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• C29H28N2O5
• FZDHVUVGQXVYOP-JIMJEQGWSA-N
• J-700361
• 5'-O-(Triphenylmetyl)thymidine
• 7791-71-1
• A839292
• MFCD00038462
• NS00022370
• 1-[(2R,4S,5R)-4-HYDROXY-5-[(TRIPHENYLMETHOXY)METHYL]OXOLAN-2-YL]-5-METHYL-3H-PYRIMIDINE-2,4-DIONE
• DTXSID40864128
• 1-[2-Deoxy-5-O-(triphenylmethyl)pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione
• NT08062
• 5'-O-Trityl-thymidine

• MDL： MFCD00038462
• Inchi： 1S/C29H28N2O5/c1-20-18-31(28(34)30-27(20)33)26-17-24(32)25(36-26)19-35-29(21-11-5-2-6-12-21,22-13-7-3-8-14-22)23-15-9-4-10-16-23/h2-16,18,24-26,32H,17,19H2,1H3,(H,30,33,34)/t24-,25+,26+/m0/s1
• InChI Key： FZDHVUVGQXVYOP-JIMJEQGWSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 484.20000
• Monoisotopic Mass: 484.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88.1

Experimental Properties

• Color/Form: No data available
• Density: 4.2600
• Melting Point: No data available
• Boiling Point: 2900°C
• Flash Point: No data available
• Refractive Index: 1.62
• PSA: 93.55000
• LogP: 3.50210
• Vapor Pressure: No data available

5'-O-Tritylthymidine Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD49483)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 5'-O-Tritylthymidine

5'-O-Tritylthymidine (CAS No. 7791-71-1): An Overview of Its Properties, Applications, and Recent Research

5'-O-Tritylthymidine (CAS No. 7791-71-1) is a crucial intermediate in the synthesis of nucleoside analogs and modified nucleosides, widely used in various fields of chemistry and biology. This compound is particularly important in the development of therapeutic agents, diagnostic tools, and research reagents. In this article, we will delve into the properties, applications, and recent advancements in the study of 5'-O-Tritylthymidine.

Chemical Structure and Properties

5'-O-Tritylthymidine is a protected form of thymidine, where the 5' hydroxyl group is masked by a trityl (Trt) protecting group. The trityl group is a common protecting group used in nucleoside chemistry due to its stability under various reaction conditions and ease of removal. The chemical formula of 5'-O-Tritylthymidine is C₂₈H₂₈N₂O₅, and it has a molecular weight of 460.53 g/mol.

The trityl protecting group provides several advantages in synthetic chemistry. It prevents unwanted reactions at the 5' position during multi-step syntheses, ensuring the integrity of the nucleoside structure. Additionally, the trityl group can be selectively removed using mild acidic conditions, making it a versatile choice for protecting groups in nucleoside chemistry.

Synthesis and Purification

The synthesis of 5'-O-Tritylthymidine typically involves the reaction of thymidine with trityl chloride in the presence of a base such as pyridine or triethylamine. This reaction selectively protects the 5' hydroxyl group while leaving other functional groups intact. The resulting product can be purified using standard techniques such as column chromatography or recrystallization.

The purity and quality of 5'-O-Tritylthymidine are critical for its use in downstream applications. High-purity samples are essential for ensuring reproducibility and reliability in research and development processes. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to verify the purity and identity of the compound.

Applications in Nucleoside Chemistry

5'-O-Tritylthymidine plays a significant role in the synthesis of modified nucleosides and nucleotides. These modified compounds are used in various applications, including the development of antiviral drugs, anticancer agents, and diagnostic tools. For example, modified nucleosides can be incorporated into oligonucleotides to enhance their stability and binding affinity to target sequences.

In recent years, there has been increasing interest in using modified nucleosides for gene therapy and RNA interference (RNAi) applications. The ability to introduce specific modifications into oligonucleotides can improve their pharmacological properties, such as increased resistance to nuclease degradation and enhanced cellular uptake.

Recent Research Developments

The field of nucleoside chemistry is rapidly evolving, with ongoing research aimed at developing new synthetic methods and exploring novel applications for modified nucleosides. Recent studies have focused on optimizing the synthesis of 5'-O-Tritylthymidine to improve yield and reduce side reactions. For instance, researchers have investigated alternative protecting groups and reaction conditions to enhance the efficiency of the tritylation process.

In addition to synthetic improvements, there has been significant progress in understanding the biological activity of modified nucleosides. Studies have shown that certain modifications can enhance the antiviral activity of nucleoside analogs against various viral pathogens, including HIV and hepatitis C virus (HCV). These findings have important implications for the development of new antiviral therapies.

Safety Considerations

5'-O-Tritylthymidine, like many other chemical compounds used in research and development, should be handled with care to ensure safety. Proper personal protective equipment (PPE) should be worn when handling this compound, including gloves, goggles, and a lab coat. It is also important to store 5'-O-Tritylthymidine under appropriate conditions to maintain its stability and prevent degradation.

In conclusion, 5'-O-Tritylthymidine (CAS No. 7791-71-1) is a valuable intermediate in nucleoside chemistry with a wide range of applications in drug development, diagnostics, and research. Ongoing research continues to expand our understanding of its properties and potential uses, making it an essential compound for scientists working in these fields.